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Compound of Interest

Compound Name:
4-trans-Hydroxy glibenclamide-

13C,d4

Cat. No.: B12373435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
trans-Hydroxy glibenclamide-13C,d4, a key isotopically labeled metabolite of the anti-

diabetic drug glibenclamide (also known as glyburide). This guide is intended for researchers in

drug metabolism, pharmacokinetics, and diabetes research. It includes a summary of

commercial suppliers, detailed experimental protocols for the analysis and study of

glibenclamide and its metabolites, and a visualization of the relevant signaling pathway.

Commercial Suppliers of 4-trans-Hydroxy
glibenclamide-13C,d4 and Related Compounds
For researchers seeking to procure 4-trans-Hydroxy glibenclamide-13C,d4 and related

compounds for their studies, the following table summarizes the offerings from various

commercial suppliers. It is important to note that availability and product specifications may

change, and direct inquiry with the suppliers is recommended.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Purity

EvitaChem

4-trans-

Hydroxy

glibenclamide

-13C,d4

EVT-

12506828
23155-00-2

C₂₃H₂₄¹³C₄D₄

ClN₃O₆S

≥97% (HPLC)

[1]

MedChemEx

press

4-trans-

Hydroxy

glibenclamide

-13C,d4

HY-117160S2 Not Specified Not Specified
Not

Specified[2]

Cayman

Chemical

rac-trans-4-

hydroxy

Glyburide

33752 23155-00-2
C₂₃H₂₈ClN₃O

₆S
≥98%

Chemodex

4-trans-

Hydroxy-

glibenclamide

CDX-H0027 23155-00-2 Not Specified ≥97% (HPLC)

Pharmaffiliate

s

rac trans-4-

Hydroxy

Glyburide-

13C,d3

PA STI

049170

1217639-30-

9

C₂₂¹³CH₂₅D₃

ClN₃O₆S
Not Specified

Glibenclamide's Mechanism of Action: Signaling
Pathway
Glibenclamide and its active metabolite, 4-trans-Hydroxy glibenclamide, exert their primary

pharmacological effect by modulating insulin secretion from pancreatic β-cells. This is achieved

through the inhibition of the ATP-sensitive potassium (KATP) channel. The following diagram

illustrates this signaling pathway.
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Caption: Glibenclamide-induced insulin secretion pathway in pancreatic β-cells.
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Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of 4-
trans-Hydroxy glibenclamide-13C,d4.

Analysis of Glibenclamide and its Metabolites by High-
Performance Liquid Chromatography (HPLC)
This protocol describes a validated HPLC method for the quantification of glibenclamide and its

hydroxy metabolites in human plasma.[3][4]

Experimental Workflow
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Start

Plasma Sample Collection

Protein Precipitation
(e.g., with methanol)

Centrifugation

Transfer Supernatant

Injection into HPLC System

Chromatographic Separation

UV or Fluorescence Detection

Data Analysis and Quantification

End

 

Start

Cell Culture on Coverslips

Prepare Intra- & Extracellular Solutions

Pull Borosilicate Glass Pipettes

Approach Cell and Form Gigaohm Seal

Rupture Membrane for Whole-Cell Configuration

Record Baseline KATP Currents

Apply 4-trans-Hydroxy glibenclamide

Record Inhibition of KATP Currents

Analyze Current Inhibition (IC50)

End
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Start

Prepare Incubation Mixture:
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Pre-incubate at 37°C

Initiate Reaction with NADPH

Incubate at 37°C with Shaking

Terminate Reaction
(e.g., with cold acetonitrile)
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 4-trans-
Hydroxy glibenclamide-13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373435#commercial-suppliers-of-4-trans-hydroxy-
glibenclamide-13c-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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